1-Phenylpyrrolidin-3-one
Overview
Description
1-Phenylpyrrolidin-3-one is a chemical compound with the molecular formula C10H11NO . It has a molecular weight of 161.2 . The IUPAC name for this compound is 1-phenyl-3-pyrrolidinone .
Synthesis Analysis
The synthesis of 1-Phenylpyrrolidin-3-one involves a five-step transformation of itaconic acid into 1-methyl and 1-phenyl substituted 6-(5-oxo-1-phenylpyrrolidin-3-yl)pyrimidine-5-carboxylic acids .Molecular Structure Analysis
The molecular structure of 1-Phenylpyrrolidin-3-one is characterized by a five-membered pyrrolidine ring attached to a phenyl group . The InChI code for this compound is 1S/C10H11NO/c12-10-6-7-11(8-10)9-4-2-1-3-5-9/h1-5H,6-8H2 . The Canonical SMILES for this compound is C1CN(CC1=O)C2=CC=CC=C2 .Chemical Reactions Analysis
While specific chemical reactions involving 1-Phenylpyrrolidin-3-one are not mentioned in the search results, it’s worth noting that pyrrolidine derivatives have been used in a wide range of chemical reactions .Physical And Chemical Properties Analysis
1-Phenylpyrrolidin-3-one is a solid at room temperature . It has a molecular weight of 161.20 g/mol . The compound has a XLogP3-AA value of 1.6, indicating its partition coefficient between octanol and water . It has a topological polar surface area of 20.3 Ų .Scientific Research Applications
Drug Discovery
Pyrrolidin-2-one and its derivatives, including 1-Phenylpyrrolidin-3-one, are widely used by medicinal chemists to obtain compounds for the treatment of human diseases . The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization .
Antimicrobial Activity
1-Phenylpyrrolidin-3-one derivatives exhibit diverse biological activities such as antimicrobial activity . These derivatives can be used for the future development of novel compounds active against different infections .
Anticancer Activity
Pyrrolidin-2-one derivatives have been found to exhibit anticancer activity . This makes 1-Phenylpyrrolidin-3-one a potential candidate for the development of new anticancer drugs .
Anti-inflammatory Activity
1-Phenylpyrrolidin-3-one derivatives have been found to exhibit anti-inflammatory activity . This suggests potential applications in the treatment of inflammatory diseases .
Antidepressant Activity
Pyrrolidin-2-one derivatives, including 1-Phenylpyrrolidin-3-one, have been found to exhibit antidepressant activity . This suggests potential applications in the treatment of depressive disorders .
Biomedical Applications
Poly(vinyl pyrrolidin-3-one) (PVP), a derivative of pyrrolidin-3-one, has numerous applications in the biomedical field due to its useful features such as non-toxicity, high hydrophilicity, biocompatibility, excellent complexation features, and film-forming ability .
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
1-Phenylpyrrolidin-3-one is a compound that belongs to the class of pyrrolidinones Pyrrolidinones are known to be versatile scaffolds in drug discovery, used widely by medicinal chemists to obtain compounds for the treatment of various human diseases .
Mode of Action
It’s known that pyrrolidinones and their derivatives can interact with their targets in a variety of ways, often involving hydrogen bonding with active site amino acids . This interaction can lead to changes in the target’s function, potentially influencing biological processes.
Biochemical Pathways
Compounds containing the pyrrolidine ring, such as 1-phenylpyrrolidin-3-one, have been associated with various biological activities, suggesting that they may interact with multiple biochemical pathways .
Pharmacokinetics
The pyrrolidinone scaffold is known to be a key binder between two pharmacophores, and it can improve pharmacokinetics by altering solubility and selectively interacting with the enzyme’s binding site .
Result of Action
Given the biological activities associated with pyrrolidinones, it can be inferred that the compound may have significant impacts at the molecular and cellular levels .
properties
IUPAC Name |
1-phenylpyrrolidin-3-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11NO/c12-10-6-7-11(8-10)9-4-2-1-3-5-9/h1-5H,6-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTZAZJLKSXIJOF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1=O)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60560978 |
Source
|
| Record name | 1-Phenylpyrrolidin-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60560978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
161.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Phenylpyrrolidin-3-one | |
CAS RN |
128120-02-5 |
Source
|
| Record name | 1-Phenylpyrrolidin-3-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60560978 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-phenylpyrrolidin-3-one | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What spectroscopic data was used to elucidate the structure of 2-acetoacetyl-5-benzoyl-1-phenylpyrrolidin-3-one?
A1: The research paper mentions the use of "spectrometric methods" to confirm the structure of the synthesized compound []. While the specific techniques are not explicitly named, it's likely that a combination of the following were employed:
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